Cas no 1369905-86-1 (2-Bromo-6-(cyclopropylmethoxy)aniline)

2-Bromo-6-(cyclopropylmethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-6-(cyclopropylmethoxy)aniline
- 1369905-86-1
- EN300-1295290
- Benzenamine, 2-bromo-6-(cyclopropylmethoxy)-
- 2-Bromo-6-(cyclopropylmethoxy)aniline
-
- Inchi: 1S/C10H12BrNO/c11-8-2-1-3-9(10(8)12)13-6-7-4-5-7/h1-3,7H,4-6,12H2
- InChI Key: ZBITYOLRYVNVRX-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1N)OCC1CC1
Computed Properties
- Exact Mass: 241.01023g/mol
- Monoisotopic Mass: 241.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.502±0.06 g/cm3(Predicted)
- Boiling Point: 314.8±22.0 °C(Predicted)
- pka: 2.77±0.10(Predicted)
2-Bromo-6-(cyclopropylmethoxy)aniline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1295290-500mg |
2-bromo-6-(cyclopropylmethoxy)aniline |
1369905-86-1 | 500mg |
$809.0 | 2023-09-30 | ||
Enamine | EN300-1295290-10000mg |
2-bromo-6-(cyclopropylmethoxy)aniline |
1369905-86-1 | 10000mg |
$3622.0 | 2023-09-30 | ||
Enamine | EN300-1295290-1.0g |
2-bromo-6-(cyclopropylmethoxy)aniline |
1369905-86-1 | 1g |
$0.0 | 2023-06-06 | ||
Enamine | EN300-1295290-100mg |
2-bromo-6-(cyclopropylmethoxy)aniline |
1369905-86-1 | 100mg |
$741.0 | 2023-09-30 | ||
Enamine | EN300-1295290-1000mg |
2-bromo-6-(cyclopropylmethoxy)aniline |
1369905-86-1 | 1000mg |
$842.0 | 2023-09-30 | ||
Enamine | EN300-1295290-50mg |
2-bromo-6-(cyclopropylmethoxy)aniline |
1369905-86-1 | 50mg |
$707.0 | 2023-09-30 | ||
Enamine | EN300-1295290-250mg |
2-bromo-6-(cyclopropylmethoxy)aniline |
1369905-86-1 | 250mg |
$774.0 | 2023-09-30 | ||
Enamine | EN300-1295290-5000mg |
2-bromo-6-(cyclopropylmethoxy)aniline |
1369905-86-1 | 5000mg |
$2443.0 | 2023-09-30 | ||
Enamine | EN300-1295290-2500mg |
2-bromo-6-(cyclopropylmethoxy)aniline |
1369905-86-1 | 2500mg |
$1650.0 | 2023-09-30 |
2-Bromo-6-(cyclopropylmethoxy)aniline Related Literature
-
Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
-
Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
Additional information on 2-Bromo-6-(cyclopropylmethoxy)aniline
2-Bromo-6-(cyclopropylmethoxy)aniline: A Comprehensive Overview
2-Bromo-6-(cyclopropylmethoxy)aniline (CAS No. 1369905-86-1) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This aromatic amine features a unique combination of a bromine substituent and a cyclopropylmethoxy group, which endows it with a range of interesting properties and potential uses.
The bromine substituent in 2-Bromo-6-(cyclopropylmethoxy)aniline makes it an excellent starting material for various synthetic transformations. Bromine is a well-known leaving group in organic chemistry, facilitating nucleophilic substitution reactions and cross-coupling reactions such as Suzuki-Miyaura coupling. These reactions are crucial in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.
The cyclopropylmethoxy group in 2-Bromo-6-(cyclopropylmethoxy)aniline adds an additional layer of complexity and functionality. Cyclopropyl groups are known for their strain energy and unique reactivity, which can influence the overall properties of the molecule. The methoxy group, on the other hand, introduces electron-donating effects that can modulate the reactivity and stability of the compound.
In the context of pharmaceutical research, 2-Bromo-6-(cyclopropylmethoxy)aniline has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor to novel drugs targeting various diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of new antiviral agents. The unique combination of functional groups in 2-Bromo-6-(cyclopropylmethoxy)aniline allows for fine-tuning of molecular properties to achieve desired biological activities.
Beyond its pharmaceutical applications, 2-Bromo-6-(cyclopropylmethoxy)aniline has also found use in materials science. Its aromatic structure and functional groups make it suitable for the synthesis of polymers and other advanced materials. Research published in Advanced Materials in 2020 highlighted the use of this compound in the development of conductive polymers for electronic devices. The bromine substituent can be selectively removed or replaced to create polymers with tailored electrical properties.
The synthetic versatility of 2-Bromo-6-(cyclopropylmethoxy)aniline is further enhanced by its compatibility with modern synthetic techniques. Techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalysis have been successfully applied to this compound, enabling efficient and selective transformations. These methods not only improve yield and purity but also reduce environmental impact by minimizing waste generation.
In terms of safety and handling, it is important to note that while 2-Bromo-6-(cyclopropylmethoxy)aniline is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.
The future prospects for 2-Bromo-6-(cyclopropylmethoxy)aniline are promising. Ongoing research continues to uncover new applications and improve synthetic methods. As scientists delve deeper into the properties and reactivity of this compound, it is likely that its role in chemical synthesis, pharmaceutical development, and materials science will only expand.
In conclusion, 2-Bromo-6-(cyclopropylmethoxy)aniline (CAS No. 1369905-86-1) is a valuable compound with a wide range of applications due to its unique combination of functional groups. Its potential as an intermediate in pharmaceutical synthesis, its use in materials science, and its compatibility with modern synthetic techniques make it an important molecule for researchers and chemists alike.
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